Cas no 1261989-95-0 (5-(2,4-Difluorophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2,4-Difluorophenyl)-3-trifluoromethylphenol
• CAS No: 1261989-95-0
• MF: C₁₃H₇F₅O
• MW: 274.186101198196
• MDL: MFCD18316267
• CID: 2767935
• PubChem ID: 53221990
• Update Time: 2025-05-20

5-(2,4-Difluorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 2',4'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• MFCD18316267
• 5-(2,4-DIFLUOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• DTXSID30686578
• 1261989-95-0
• QDCFFPDFKAAGIY-UHFFFAOYSA-N
• 5-(2,4-Difluorophenyl)-3-trifluoromethylphenol, 95%
• 5-(2,4-Difluorophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316267
• Inchi： 1S/C13H7F5O/c14-9-1-2-11(12(15)6-9)7-3-8(13(16,17)18)5-10(19)4-7/h1-6,19H
• InChI Key： QDCFFPDFKAAGIY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC(=CC(C(F)(F)F)=C1)O)F

Computed Properties

• Exact Mass: 274.04170565Da
• Monoisotopic Mass: 274.04170565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,4-Difluorophenyl)-3-trifluoromethylphenol

Comprehensive Overview of 5-(2,4-Difluorophenyl)-3-trifluoromethylphenol (CAS No. 1261989-95-0)

5-(2,4-Difluorophenyl)-3-trifluoromethylphenol (CAS No. 1261989-95-0) is a fluorinated phenolic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. Its unique molecular structure, featuring both difluorophenyl and trifluoromethyl groups, imparts exceptional chemical properties, making it a valuable building block for advanced applications. This article delves into its synthesis, applications, and relevance to contemporary research trends, addressing common queries such as "What are the uses of fluorinated phenols?" and "How does CAS 1261989-95-0 contribute to drug development?".

The compound's fluorine-rich architecture enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Researchers frequently explore its potential as a precursor for bioactive molecules, particularly in designing antifungal agents and anti-inflammatory drugs. A trending topic in 2023 involves leveraging fluorinated compounds to improve drug bioavailability, aligning with searches like "fluorine in drug design" and "CAS 1261989-95-0 solubility." Its role in crop protection chemicals also resonates with growing interest in sustainable agriculture.

From a synthetic perspective, 5-(2,4-Difluorophenyl)-3-trifluoromethylphenol is typically prepared via cross-coupling reactions or electrophilic aromatic substitution. Its CAS registry number (1261989-95-0) ensures precise identification in chemical databases, a detail often queried by laboratory technicians and patent analysts. The compound's thermal stability and compatibility with organic solvents further broaden its utility in polymer modification and electronic materials, topics frequently searched alongside "high-performance fluoropolymers."

Environmental and safety profiles of fluorinated aromatic compounds remain a hot discussion point. While CAS 1261989-95-0 is not classified as hazardous, its eco-friendly derivatives are under scrutiny to meet green chemistry standards—addressing queries like "Are fluorophenols biodegradable?" Innovations in catalytic fluorination techniques aim to reduce waste, reflecting broader industry shifts toward sustainable synthesis.

In summary, 5-(2,4-Difluorophenyl)-3-trifluoromethylphenol exemplifies the intersection of structural ingenuity and practical utility. Its relevance spans life sciences, agriculture, and advanced materials, answering pressing questions about fluorine's role in modern chemistry. As research evolves, this compound will likely remain pivotal in addressing challenges like drug resistance and material durability—ensuring its prominence in both academic and industrial spheres.